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Compound of Interest

Compound Name: beta-Ionol

CAS No.: 472-80-0

Cat. No.: B1630872 Get Quote

Executive Summary
Beta-Ionol (CAS 22029-76-1) is a terpene alcohol frequently used in fragrance synthesis and

retinol intermediate studies. While often perceived as low-risk due to its pleasant olfactory

profile (violet/woody), it presents specific environmental hazards—notably chronic aquatic

toxicity—that strictly prohibit drain disposal.

Immediate Action Directive:

NEVER dispose of Beta-Ionol or its residues down the sink.

SEGREGATE as Non-Halogenated Organic Waste.

INCINERATE via a licensed chemical waste contractor.[1]

Part 1: Chemical Profile & Hazard Identification[1][2]
To manage disposal effectively, one must understand the physical properties driving the safety

protocols. Beta-Ionol is a combustible liquid, not a highly flammable one, which alters its

storage requirements but not its ultimate destruction method.
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Property Value Operational Implication

CAS Number 22029-76-1
Unique identifier for waste

manifests.[2]

Flash Point ~93°C (200°F)

Classified as Combustible

(Class IIIB). High flash point

reduces immediate fire risk

compared to solvents like

acetone, but it still adds fuel

load to waste containers.

Water Solubility Low / Insoluble

Do not use water for primary

spill cleanup; it will just spread

the oil. Use organic

absorbents.

GHS Classification Aquatic Chronic 2

Toxic to aquatic life with long

lasting effects. This is the

primary regulatory driver for

zero-discharge protocols.

RCRA Status Non-Listed

Not P- or U-listed. Does not

meet D001 (Ignitable)

definition if pure (FP > 60°C),

but is invariably managed as

organic chemical waste.

Expert Insight: Do not let the high flash point (93°C) lull you into complacency. In a waste

carboy, Beta-Ionol is often mixed with lower-flashpoint solvents (Methanol, Ethyl Acetate),

rendering the entire mixture Flammable (D001). Always classify the mixture based on its most

volatile component.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.thegoodscentscompany.com/data/rw1015851.html
https://www.benchchem.com/product/b1630872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 2: Waste Segregation Strategy
Proper segregation prevents dangerous chemical reactions in the waste stream. Beta-Ionol is
an alcohol/terpene; it is generally stable but must be kept away from strong oxidizers.

The Segregation Protocol
Stream Selection: Segregate into Non-Halogenated Organic Solvents.

Why? Halogenated waste (containing Chloroform, DCM) is incinerated at higher

temperatures to prevent dioxin formation and is significantly more expensive. Beta-Ionol
does not require this.[3]

Incompatibility Check:

Keep Away From: Concentrated Nitric Acid, Perchlorates, Chromic Acid.

Risk:[1][2] Oxidation of the alcohol group can generate heat and pressure in sealed waste

drums.

Part 3: Operational Disposal Protocols
Protocol A: Routine Laboratory Waste (Reaction
Mixtures)
Applicability: HPLC effluent, mother liquors, and reaction byproducts containing Beta-Ionol.

Preparation: Ensure the waste carboy is labeled "NON-HALOGENATED ORGANIC

WASTE."

pH Check: Verify the mixture is neutral (pH 5–9). If the reaction involved acids/bases,

neutralize before adding to the solvent carboy to prevent drum corrosion or gas evolution.

Transfer: Pour waste into the carboy using a funnel with a flash-arrestor (standard safety

funnel).

Logging: Immediately log the volume and constituent ("Beta-Ionol, <5%") on the waste tag.
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Protocol B: Spill Management (Bench Scale)
Scenario: You have spilled 50mL of pure Beta-Ionol on the bench.

Secure Area: Remove ignition sources. While FP is high, hot plates or open flames can still

ignite the vapors if the liquid is heated.

PPE: Nitrile gloves (standard thickness 0.11mm is sufficient for incidental contact), safety

glasses, lab coat.

Containment: Do not use water. Surround the spill with an inert absorbent (Vermiculite,

Sand, or Polypropylene pads).

Cleanup:

Cover the spill completely with absorbent.

Wait 2 minutes for absorption.

Sweep into a bag or bucket labeled "Solid Chemical Debris."

Self-Validation: Wipe the surface with an ethanol-soaked tissue. If the "woody/violet" odor

persists strongly, repeat the ethanol wipe.

Disposal: The solid debris goes to Hazardous Solid Waste for incineration.

Protocol C: Empty Container Disposal
Regulatory Note: A container is "RCRA Empty" only if all wastes have been removed that can

be removed.

Triple Rinse:

Rinse 1: Use a small volume of Ethanol or Acetone (Beta-Ionol is soluble in alcohol, not

water). Pour rinsate into the Organic Waste carboy.

Rinse 2: Repeat with solvent.

Rinse 3: Rinse with water.[1][4][2][3]
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Defacing: Cross out the label or remove it entirely.

Disposal: Place the dry, open container in the glass recycling or trash, depending on facility

rules for triple-rinsed glass.

Part 4: Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision-making process for Beta-Ionol waste streams,

ensuring compliance with environmental regulations.

Waste Generation:
Beta-Ionol (CAS 22029-76-1)

Determine Physical State

Liquid Waste
(Pure or Solution)

Solid Waste
(Spill Debris / Wipes)

Contains Halogens?
(DCM, Chloroform, etc.)

Stream: Hazardous
Solid Waste

Stream: Non-Halogenated
Organic Waste

No

Stream: Halogenated
Organic Waste

Yes

Final Disposal:
High-Temp Incineration
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Click to download full resolution via product page

Figure 1: Decision matrix for Beta-Ionol waste classification. Note that while Beta-Ionol itself is

non-halogenated, its mixture with other solvents determines the final waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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